Cas no 2098128-46-0 ((2-(1-Hydroxyethyl)pyrrolidin-1-yl)(piperidin-3-yl)methanone)

• Product Name: (2-(1-Hydroxyethyl)pyrrolidin-1-yl)(piperidin-3-yl)methanone
• CAS No: 2098128-46-0
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 5724587
• PubChem ID: 121201726
• Update Time: 2025-05-20

(2-(1-Hydroxyethyl)pyrrolidin-1-yl)(piperidin-3-yl)methanone Chemical and Physical Properties

Names and Identifiers

• Methanone, [2-(1-hydroxyethyl)-1-pyrrolidinyl]-3-piperidinyl-
• (2-(1-hydroxyethyl)pyrrolidin-1-yl)(piperidin-3-yl)methanone
• F1907-5473
• 2098128-46-0
• [2-(1-hydroxyethyl)pyrrolidin-1-yl]-piperidin-3-ylmethanone
• AKOS026709886
• (2-(1-Hydroxyethyl)pyrrolidin-1-yl)(piperidin-3-yl)methanone

• Inchi： 1S/C12H22N2O2/c1-9(15)11-5-3-7-14(11)12(16)10-4-2-6-13-8-10/h9-11,13,15H,2-8H2,1H3
• InChI Key： XFJJPDGKSYZKRU-UHFFFAOYSA-N
• SMILES： OC(C)C1CCCN1C(C1CNCCC1)=O

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.116±0.06 g/cm3(Predicted)
• Boiling Point: 404.7±30.0 °C(Predicted)
• pka: 14.84±0.20(Predicted)

Additional information on (2-(1-Hydroxyethyl)pyrrolidin-1-yl)(piperidin-3-yl)methanone

Compound CAS No. 2098128-46-0: (2-(1-Hydroxyethyl)pyrrolidin-1-yl)(piperidin-3-yl)methanone

The compound (2-(1-Hydroxyethyl)pyrrolidin-1-yl)(piperidin-3-yl)methanone with CAS No. 2098128-46-0 is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrrolidine ring and a piperidine ring, linked through a methanone group. The presence of the hydroxyethyl substituent further enhances its chemical versatility, making it a valuable building block for various applications.

Recent studies have highlighted the potential of (2-(1-Hydroxyethyl)pyrrolidin-1-yl)(piperidin-3-yl)methanone in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those targeting central nervous system disorders. The compound's ability to form stable amide bonds has been leveraged in the development of novel peptide analogs, which exhibit promising pharmacokinetic profiles.

In addition to its pharmaceutical applications, CAS No. 2098128-46-0 has also found utility in the synthesis of advanced materials. Its rigid structure and ability to undergo various functional group transformations make it an ideal candidate for constructing high-performance polymers and hybrid materials. Recent advancements in polymer chemistry have demonstrated the use of this compound in creating self-healing polymers, which have potential applications in aerospace and automotive industries.

The synthesis of (2-(1-Hydroxyethyl)pyrrolidin-1-yl)(piperidin-3-yl)methanone involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyrrolidine ring through cyclization reactions, followed by the introduction of the hydroxyethyl group via nucleophilic substitution. The final step involves the coupling of the piperidine ring with the methanone group, which is typically achieved using peptide coupling reagents.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided critical insights into its molecular conformation and stability under various conditions. For instance, research has shown that CAS No. 2098128-46-0 exhibits remarkable thermal stability, making it suitable for high-temperature applications.

The growing interest in (2-(1-Hydroxyethyl)pyrrolidin-1-yl)(piperidin-3-yl)methanone is also driven by its potential in green chemistry initiatives. Its use as a catalyst in asymmetric synthesis reactions has been explored, offering a sustainable alternative to traditional catalysts that often rely on heavy metals or toxic reagents.

In conclusion, CAS No. 2098128460, or (2-(1-Hydroxyethyl)pyrrolidin - 1 - yl)( piperidin - 3 - yl ) methanone, stands as a testament to the ongoing innovation in organic chemistry. Its diverse applications across pharmaceuticals, materials science, and green chemistry underscore its importance as a versatile building block for future discoveries.